![molecular formula C19H17N3O2 B5683812 4-amino-5-benzoyl-2-methyl-1-phenyl-1H-pyrrole-3-carboxamide CAS No. 5310-81-6](/img/structure/B5683812.png)
4-amino-5-benzoyl-2-methyl-1-phenyl-1H-pyrrole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-5-benzoyl-2-methyl-1-phenyl-1H-pyrrole-3-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as ABPP and is a member of the pyrrole-based chemical family. ABPP has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
ABPP acts as an inhibitor of enzymes by irreversibly binding to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in enzyme activity. ABPP has been shown to selectively target specific enzymes, making it a promising therapeutic agent for diseases where the targeted enzymes play a crucial role in the disease pathogenesis.
Biochemical and Physiological Effects:
ABPP has been shown to have a wide range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. ABPP has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
ABPP has several advantages for use in lab experiments, including its high potency and selectivity for specific enzymes. However, ABPP also has some limitations, including its irreversible binding to enzymes, which can make it difficult to study the effects of enzyme inhibition over time.
Future Directions
There are several future directions for research on ABPP, including the identification of new targets for ABPP inhibition, the development of more selective ABPP analogs, and the optimization of ABPP for use in clinical trials. ABPP has the potential to be a valuable tool for drug discovery and the development of new therapeutics for a wide range of diseases.
Synthesis Methods
The synthesis of ABPP involves the reaction of 2-methyl-1-phenyl-1H-pyrrole-3-carboxylic acid with benzoyl chloride and ammonium hydroxide. The reaction yields ABPP as a white crystalline solid with a melting point of 212-214°C. The purity of the compound can be determined by HPLC and NMR analysis.
Scientific Research Applications
ABPP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. ABPP has been shown to inhibit the activity of certain enzymes, including proteases and kinases, which play a crucial role in the pathogenesis of these diseases. ABPP has also been used as a tool for target identification and drug discovery.
properties
IUPAC Name |
4-amino-5-benzoyl-2-methyl-1-phenylpyrrole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2/c1-12-15(19(21)24)16(20)17(18(23)13-8-4-2-5-9-13)22(12)14-10-6-3-7-11-14/h2-11H,20H2,1H3,(H2,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXLCXPIADXYJOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(N1C2=CC=CC=C2)C(=O)C3=CC=CC=C3)N)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00967629 |
Source
|
Record name | 4-Amino-5-benzoyl-2-methyl-1-phenyl-1H-pyrrole-3-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00967629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5310-81-6 |
Source
|
Record name | 4-Amino-5-benzoyl-2-methyl-1-phenyl-1H-pyrrole-3-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00967629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.